(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2-chloro-6-fluorophenyl)methanone

• IUPAC Name: (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2-chloro-6-fluorophenyl)methanone
• InChI: InChI=1S/C17H14ClFN2OS/c18-13-7-4-8-14(19)15(13)16(22)21-10-9-20-17(21)23-11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key: BNHZMBUTNJAWPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2)C(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C17H14ClFN2OS
• Molecular Weight: 348.8 g/mol

Description

(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(2-chloro-6-fluorophenyl)methanone, also known as BSI-201, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. BSI-201 has been shown to have an inhibitory effect on poly(ADP-ribose) polymerase (PARP), an enzyme that plays a role in DNA repair.

Scientific Research Applications

Synthesis Methodologies and Structural Analysis

• The research led by Moreno-Fuquen et al. (2019) presents an efficient approach for the regioselective synthesis of related heterocyclic amides, highlighting the strategic use of similar compounds as intermediates in synthesis processes under catalyst- and solvent-free conditions, supported by theoretical studies including density functional theory (DFT) calculations (Moreno-Fuquen et al., 2019).

Antimicrobial and Antiviral Activities

• Sharma et al. (2009) synthesized analogs bearing structural similarities, evaluating them for antimicrobial and antiviral potentials. Their findings suggest selective activity against specific fungal strains and viruses, indicating the potential use of such compounds in the development of antifungal and antiviral agents (Sharma et al., 2009).

Chemical Properties and Reactivity

• Pouzet et al. (1998) discussed the synthesis of a benzo[b]thiophene sulfoxide derivative, exploring its reactivity towards sulfur- and oxygen-containing nucleophiles. This study illustrates the versatility of similar compounds in synthetic chemistry, providing a method for the functionalization of acyl-benzo[b]thiophene derivatives (Pouzet et al., 1998).

Spectroscopic and Structural Characterization

• The work by Shahana and Yardily (2020) on related compounds involves comprehensive spectral characterization, DFT, and docking studies. This research underlines the importance of structural optimization and theoretical vibrational spectra analysis in understanding the properties of such compounds (Shahana & Yardily, 2020).

Applications in Material Science

• Zhai et al. (2007) explored the synthesis of sulfonated diamine monomers leading to the preparation of sulfonated polyimides (SPIs). These materials demonstrated high proton conductivity and thermal stability, indicating the utility of related compounds in the development of membranes for fuel cell applications (Zhai et al., 2007).